6-Hydroxy-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carbonitrile

• IUPAC Name: 4-hydroxy-3-[4-(trifluoromethoxy)phenyl]benzonitrile
• InChI: InChI=1S/C14H8F3NO2/c15-14(16,17)20-11-4-2-10(3-5-11)12-7-9(8-18)1-6-13(12)19/h1-7,19H
• InChI Key: IPTSWINFJUSXCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=CC(=C2)C#N)O)OC(F)(F)F
• Molecular Formula: C14H8F3NO2
• Molecular Weight: 279.21 g/mol

Description

The compound “6-Hydroxy-4’-(trifluoromethoxy)-[1,1’-biphenyl]-3-carbonitrile” is a complex organic molecule. It contains a biphenyl group (two benzene rings connected by a single bond), a hydroxy group (OH), a trifluoromethoxy group (OCF3), and a carbonitrile group (CN). The presence of these functional groups suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the biphenyl group could potentially allow for interesting interactions due to the possibility of pi-stacking.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The hydroxy group might be involved in reactions like esterification or dehydration. The trifluoromethoxy group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the hydroxy group could potentially make this compound capable of forming hydrogen bonds, which could influence its solubility and boiling point.

Scientific Research Applications

Transition Metal-Catalyzed Cross-Coupling Reactions

• Applications : Researchers have employed this compound in various SM coupling reactions, allowing the synthesis of complex organic molecules. .

Anti-Inflammatory and Antioxidant Properties

Recent studies have explored derivatives of 4-hydroxy-3-[4-(trifluoromethoxy)phenyl]benzonitrile for their biological activities:

• A derivative with a trifluoromethoxy substitution at the 3’-position demonstrated superior cell accumulation. It exhibited the following properties:
  • .

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s a drug, its mechanism would depend on its specific biological target.

Future Directions

The future research directions for this compound would depend on its intended use or the properties researchers are interested in. For example, if it’s a potential drug, future research could involve studying its pharmacokinetics, pharmacodynamics, and potential therapeutic effects.